Cas no 823804-70-2 (1,3-Benzenediol, 5-[(1E)-2-(2-naphthalenyl)ethenyl]-)
823804-70-2 structure
Product Name:1,3-Benzenediol, 5-[(1E)-2-(2-naphthalenyl)ethenyl]-
CAS No:823804-70-2
MF:C18H14O2
MW:262.302565097809
CID:692743
PubChem ID:69644887
Update Time:2025-04-19
1,3-Benzenediol, 5-[(1E)-2-(2-naphthalenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol, 5-[(1E)-2-(2-naphthalenyl)ethenyl]-
- 5-(2-naphthalen-2-ylethenyl)benzene-1,3-diol
- 5-[2-(Naphthalen-2-yl)ethenyl]benzene-1,3-diol
- 823804-70-2
- DTXSID50741052
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- Inchi: 1S/C18H14O2/c19-17-10-14(11-18(20)12-17)6-5-13-7-8-15-3-1-2-4-16(15)9-13/h1-12,19-20H
- InChI Key: FDFWGPCFEKWUII-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1)C=CC1=CC=C2C=CC=CC2=C1)O
Computed Properties
- Exact Mass: 262.099379685g/mol
- Monoisotopic Mass: 262.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.7
- Topological Polar Surface Area: 40.5Ų
1,3-Benzenediol, 5-[(1E)-2-(2-naphthalenyl)ethenyl]- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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